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Compound of Interest

Compound Name: Astromicin

Cat. No.: B1667648 Get Quote

Astromicin Sulfate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract: Astromicin sulfate is a broad-spectrum aminoglycoside antibiotic effective against a

variety of bacterial infections, particularly those caused by Gram-negative bacteria.[1][2][3]

Isolated from Micromonospora olivasterospora, it functions by potently inhibiting bacterial

protein synthesis.[4][5][6] This document provides an in-depth overview of the chemical

structure, physicochemical properties, and mechanism of action of Astromicin sulfate. It

includes tabulated quantitative data, generalized experimental protocols for property

determination, and detailed visualizations of its molecular action and analytical workflows to

support research and development activities.

Chemical Structure and Identification
Astromicin is an aminoglycoside antibiotic characterized by an epi-purpurosamine

disaccharide backbone.[4][5][6] It is administered as the sulfate salt to improve its

pharmaceutical properties.

IUPAC Name: 2-amino-N-[(1S,2R,3R,4S,5S,6R)-4-amino-3-[(2R,3R,6S)-3-amino-6-[(1S)-1-

aminoethyl]oxan-2-yl]oxy-2,5-dihydroxy-6-methoxycyclohexyl]-N-methylacetamide;sulfuric

acid[4][5]
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Synonyms: Fortimicin A sulfate, Abbott-44747, KW-1070 sulfate[4]

Parent Compound: Astromicin (CAS: 55779-06-1)[4][5][7][8]

The structure consists of a central L-chiro-inositol ring modified with amino, methoxy, and

aminoacetyl-methylamino groups, and glycosidically linked to a diamino-heptopyranosyl moiety.

[5]

Physicochemical Properties
The physicochemical properties of Astromicin sulfate are critical for its formulation, delivery,

and pharmacokinetic profile. The following table summarizes key quantitative data.

Property Value Source

Molecular Formula
C17H39N5O14S2 or

C17H35N5O6 · 2H2SO4
[4][9][10]

Molecular Weight 601.7 g/mol [4]

Exact Mass 601.1935 Da [9]

CAS Number 72275-67-3 [4][10]

Appearance

White or yellowish-white

crystalline powder or lumps;

odorless.

[3]

Melting Point >200 °C (with decomposition) [3]

Solubility

Very soluble in water; sparingly

soluble in ethylene glycol;

almost insoluble in methanol,

ethanol, or ether.

[3]

Optical Rotation [α]D23 +87.5° (c=0.1 in water) [3]

pKa (Predicted) 13.16 ± 0.70 [3]
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Astromicin sulfate is a bactericidal agent whose primary mechanism involves the potent and

irreversible inhibition of bacterial protein synthesis.[1][2] This action is concentration-dependent

and targets the bacterial ribosome.

Ribosomal Binding: The primary target of Astromicin sulfate is the 30S subunit of the

bacterial ribosome.[1][2][9]

Inhibition of Synthesis: By binding to the 30S subunit, the antibiotic interferes with the

formation of the initiation complex, blocks the translocation of peptidyl-tRNA, and causes

misreading of the mRNA codon.[1]

Production of Defective Proteins: This misreading leads to the incorporation of incorrect

amino acids, resulting in the synthesis of nonfunctional or toxic peptides.[1]

Cell Death: The accumulation of these defective proteins, coupled with the premature

termination of translation, disrupts the bacterial cell membrane and other vital cellular

processes, ultimately leading to cell death.[1][2]
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Mechanism of action for Astromicin sulfate.
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Experimental Protocols
Detailed, specific experimental protocols for Astromicin sulfate are typically proprietary or

outlined in pharmacopeial monographs. However, this section describes the standard,

generalized methodologies used to determine key physicochemical properties.

Determination of Aqueous Solubility (Shake-Flask
Method)
The shake-flask method is a conventional technique for determining the equilibrium solubility of

a compound in a specific solvent.

Methodology:

Preparation: An excess amount of Astromicin sulfate is added to a known volume of purified

water in a sealed, Erlenmeyer flask.

Equilibration: The flask is agitated in a constant temperature water bath (e.g., 25 °C or 37

°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered (using a filter

that does not adsorb the compound) to separate the undissolved solid from the saturated

solution.

Quantification: The concentration of Astromicin sulfate in the clear, saturated supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or mass spectrometry.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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